3-hydroxy-1-(6-methylpyridin-2-yl)-4-(thiophene-2-carbonyl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 4-hydroxy-2-(4-methylphenyl)-1-(6-methylpyridin-2-yl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C22H18N2O3S/c1-13-8-10-15(11-9-13)19-18(20(25)16-6-4-12-28-16)21(26)22(27)24(19)17-7-3-5-14(2)23-17/h3-12,19,26H,1-2H3
• InChI Key: HWAJTHVIOJBZGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=CC=CC(=N3)C)O)C(=O)C4=CC=CS4
• Molecular Formula: C22H18N2O3S
• Molecular Weight: 390.5 g/mol

Description

3-hydroxy-1-(6-methylpyridin-2-yl)-4-(thiophene-2-carbonyl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H18N2O3S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

3-Hydroxy-1-(6-methylpyridin-2-yl)-4-(thiophene-2-carbonyl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one, and related compounds, have been extensively studied for their unique reactivity and potential applications in various fields of chemistry and materials science. These compounds are characterized by their ability to undergo various chemical reactions, making them useful as intermediates in the synthesis of more complex molecules.

One key area of research has been the exploration of reactions of 5-aryl-4-(hetaren-2-ylcarbonyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-ones with hydrazine, phenylhydrazine, and hydroxylamine. These reactions yield pyrrolo[3,4-c]pyrazol-6-ones, 3-phenylhydrazones, and corresponding oximes, respectively (Gein, Mar'yasov, 2015). This demonstrates the compound's versatility in synthesizing a range of heterocyclic structures, which are of interest for their biological activities and potential pharmaceutical applications.

Additionally, the synthesis and properties of 1-aminocarbonylmethyl-5-aryl- 4-aroyl-3-hydroxy-3-pyrrolin-2-ones highlight the compound's reactivity and utility in obtaining various condensed systems through reactions with binucleophiles. This expands the range of compounds that can be synthesized, further demonstrating the versatility of these pyrrol-2-one derivatives (Gein, Pastukhova, 2020).

Material Science Applications

In material science, derivatives of 3-hydroxy-pyrrol-2-ones have been investigated for their potential applications in creating new materials with unique properties. For instance, the synthesis and characterization of new soluble conducting polymers based on pyrrolo[3,4-c]pyrrole derivatives demonstrate the potential of these compounds in electronics and optoelectronics. These materials show good solubility in common organic solvents and exhibit interesting electrochromic properties, which could be beneficial for the development of electrochromic devices (Variş et al., 2006).

Furthermore, the preparation and study of thiopyranopyridine derivatives, which involve the sulphur atom being separated from the pyridine ring by one carbon atom, have led to the synthesis of novel compounds with potential applications in medicinal chemistry and materials science (Clarke, Goulding, Scrowston, 1984).